![molecular formula C11H17ClN4O B6275770 3-[(5-azidopentyl)oxy]aniline hydrochloride CAS No. 2763780-05-6](/img/no-structure.png)
3-[(5-azidopentyl)oxy]aniline hydrochloride
Overview
Description
3-[(5-azidopentyl)oxy]aniline hydrochloride, also known as 3-APA hydrochloride, is a chemical compound used in various scientific research applications. It is a derivative of aniline, an aromatic amine, with an azido group attached to the pentyl group. The compound is used in various scientific studies and experiments, due to its unique properties, such as its high reactivity, low toxicity, and its ability to form strong covalent bonds.
Scientific Research Applications
3-[(5-azidopentyl)oxy]aniline hydrochloride hydrochloride is used in a variety of scientific research applications, such as bioconjugation and click chemistry. In bioconjugation, the compound is used to attach molecules to proteins, such as antibodies and enzymes, in order to study their structure and function. In click chemistry, the compound is used to rapidly form covalent bonds between molecules, allowing for the synthesis of complex molecules. In addition, the compound is used in the synthesis of peptides and other small molecules, as well as in the study of DNA and RNA.
Mechanism of Action
The mechanism of action of 3-[(5-azidopentyl)oxy]aniline hydrochloride hydrochloride is dependent on its reactivity. The compound is highly reactive due to its azido group, and is able to form covalent bonds with other molecules. This allows it to form strong bonds with proteins, peptides, and other molecules, which can be used for various scientific research applications.
Biochemical and Physiological Effects
3-[(5-azidopentyl)oxy]aniline hydrochloride hydrochloride has been shown to have minimal biochemical and physiological effects in laboratory studies. The compound is generally considered to be non-toxic, and has not been found to cause any adverse effects in animals. However, due to its reactivity, it is important to use the compound with caution and avoid contact with skin and eyes.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-[(5-azidopentyl)oxy]aniline hydrochloride hydrochloride in laboratory experiments is its high reactivity and ability to form strong covalent bonds. This allows it to be used in a variety of scientific research applications, such as bioconjugation and click chemistry. However, the compound is not suitable for use in all experiments, as it can react with other molecules, leading to undesired side reactions. In addition, the compound is highly reactive and can cause skin and eye irritation if not handled properly.
Future Directions
The future of 3-[(5-azidopentyl)oxy]aniline hydrochloride hydrochloride is promising, as it can be used in a variety of scientific research applications. The compound can be used to study proteins, peptides, and other molecules, as well as to synthesize complex molecules. In addition, the compound can be used to study the structure and function of DNA and RNA. Furthermore, the compound could be used in drug discovery, as it has been shown to have minimal toxicity and no adverse effects in laboratory studies. Finally, the compound could be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
3-[(5-azidopentyl)oxy]aniline hydrochloride hydrochloride can be synthesized using a variety of methods. The most common method is to react aniline with a nitrene source, such as azidopentyl chloride, to form the desired compound. This reaction is often conducted in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the product. Other methods of synthesis include reacting aniline with an azide source, such as sodium azide, and reacting aniline with a nitrile source, such as acrylonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(5-azidopentyl)oxy]aniline hydrochloride involves the reaction of 3-aminophenol with 5-azidopentyl bromide in the presence of a base to form 3-[(5-azidopentyl)oxy]aniline. The resulting product is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-aminophenol", "5-azidopentyl bromide", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-aminophenol in a suitable solvent (e.g. ethanol)", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir", "Step 3: Add 5-azidopentyl bromide to the solution and stir at room temperature for several hours", "Step 4: Acidify the solution with hydrochloric acid to form the hydrochloride salt", "Step 5: Isolate the product by filtration or precipitation and dry under vacuum" ] } | |
CAS RN |
2763780-05-6 |
Molecular Formula |
C11H17ClN4O |
Molecular Weight |
256.7 |
Purity |
95 |
Origin of Product |
United States |
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